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Compound of Interest

Compound Name: L-4-Methoxymandelic acid

Cat. No.: B1311138

L-4-Methoxymandelic Acid: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of L-4-Methoxymandelic acid, a
derivative of mandelic acid. This document consolidates key chemical data, synthesis
methodologies, and analytical procedures. While specific research on the L-isomer is limited,
this guide also explores the broader context of 4-methoxymandelic acid and related
compounds to inform future research and development.

Core Chemical Data

L-4-Methoxymandelic acid is a fine chemical intermediate with potential applications in
various fields of chemical synthesis.[1][2] The fundamental properties of this compound are
summarized below.
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Property Value Source
CAS Number 75172-66-6 [3114]
Molecular Formula CoH1004 [41[5]
Molecular Weight 182.17 g/mol [41[6]

White to off-white crystalline
Appearance solid (for related compound o- [1]

Methoxymandelic acid)

Soluble in polar solvents like
. water and alcohols (for related
Solubility _ [1]
compound o-Methoxymandelic

acid)

Synthesis and Production

The synthesis of 4-methoxymandelic acid typically involves the reaction of anisole with an
aqueous solution of glyoxylic acid. This process is catalyzed by a protonic acid, and the
addition of a secondary solvent can improve selectivity and yield. This method is advantageous
due to its simplicity, safety, and the use of low-cost, less hazardous raw materials.[3]

A general workflow for the synthesis is outlined below. The process involves the controlled
addition of anisole to a cooled solution of glyoxylic acid and a strong protonic acid, followed by
a stirring reaction at a controlled temperature. High-Performance Liquid Chromatography
(HPLC) is often used to monitor the reaction's progress.[3]
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Reactant Preparation

Aqueous Glyoxylic Acid Solution Strong Protonic Acid (e.g., H2SOa, H3POa) Anisole (p-methoxyphenol)

Reaction

Mixing & Cooling
(e.g., to 0°C)

\

Cooled Solution

y

Slow, Dropwise Addition of Anisole

\ 4

Stirring at Controlled Temperature

Sampling

Monitoring & Workup v

Reaction Workup
(Details not specified in source)

;

HPLC Monitoring of Reaction Progress

4-Methoxymandelic Acid
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Mandelic Acid Degradation Pathway in Pseudomonas convexa

DL-Mandelic Acid

L-Mandelate-4-hydroxylase

4-Hydroxymandelic Acid

L-4-Hydroxymandelate oxidase

4-Hydroxybenzaldehyde

Benzaldehyde dehydrogenase

4-Hydroxybenzoic Acid

3,4-Dihydroxybenzoic Acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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